3-((3-(3-Carboxyanilino)-3-oxopropanoyl)amino)benzoic acid

• CAS No.: 86635-09-8
• Molecular Formula: C17H14N2O6
• Molecular Weight: 342.30 g/mol
• IUPAC Name: 3-[[3-(3-carboxyanilino)-3-oxopropanoyl]amino]benzoic acid
• InChI: InChI=1S/C17H14N2O6/c20-14(18-12-5-1-3-10(7-12)16(22)23)9-15(21)19-13-6-2-4-11(8-13)17(24)25/h1-8H,9H2,(H,18,20)(H,19,21)(H,22,23)(H,24,25)
• InChI Key: DUHRYWLCVXIPSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CC(=O)NC2=CC=CC(=C2)C(=O)O)C(=O)O

Description

3-((3-(3-Carboxyanilino)-3-oxopropanoyl)amino)benzoic acid is an organic compound with a complex structure that includes both carboxylic acid and amide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((3-(3-Carboxyanilino)-3-oxopropanoyl)amino)benzoic acid typically involves multi-step organic reactions. One common method includes the reaction of 3-aminobenzoic acid with 3-carboxyaniline under specific conditions to form the desired product. The reaction often requires the use of coupling agents and catalysts to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

3-((3-(3-Carboxyanilino)-3-oxopropanoyl)amino)benzoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a catalyst are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide or other strong bases.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

3-((3-(3-Carboxyanilino)-3-oxopropanoyl)amino)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-((3-(3-Carboxyanilino)-3-oxopropanoyl)amino)benzoic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-((3-(3-Carboxyanilino)-2,2,2-trichloroethyl)amino)benzoic acid
• 3-((3-(3-Carboxyanilino)-3-oxopropanoyl)amino)benzoic acid derivatives

Uniqueness

This compound is unique due to its specific functional groups and structural configuration, which confer distinct chemical properties and reactivity